N-(benzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)cyclopropanecarboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)cyclopropanecarboxamide
• InChI: InChI=1S/C16H14N2O2S/c19-15(11-7-8-11)18(10-12-4-3-9-20-12)16-17-13-5-1-2-6-14(13)21-16/h1-6,9,11H,7-8,10H2
• InChI Key: BGXUBRKQOXAIIG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N(CC2=CC=CO2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol
• CAS No.: 922405-91-2

Description

N-(benzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C16H14N2O2S and its molecular weight is 298.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectroscopic Studies

The compound N-(benzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)cyclopropanecarboxamide belongs to a class of novel heterocyclic compounds. For instance, Patel et al. (2015) synthesized similar compounds characterized by 1HNMR, 13CNMR, FT-IR, and LC-MS spectral studies, highlighting the detailed analytical methods used in studying the structural properties of such compounds (G. K. Patel, H. S. Patel, & P. Shah, 2015).

Reactivity and Electrophilic Substitution

Aleksandrov and El’chaninov (2017) investigated the synthesis and reactivity of a related compound, 2-(furan-2-yl)benzo[e][1,3]benzothiazole, which underwent various electrophilic substitution reactions. This study offers insights into the chemical behavior and potential reactivity pathways for structurally similar compounds (А. Aleksandrov & М. М. El’chaninov, 2017).

Biological and Pharmacological Applications

Antimicrobial Activity

A series of benzothiazole derivatives, including N-(benzo[d]thiazol-2-yl)cyclohexanecarboxamides, were synthesized and evaluated for antimicrobial activities by Nam et al. (2010). This provides a perspective on the potential antimicrobial applications of similar compounds (N. Nam, P. Dung, P. Thuong, & T. T. Hien, 2010).

Cytotoxic and Anticancer Activities

Zablotskaya et al. (2013) synthesized a series of N-[(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides and evaluated their cytotoxic, anti-inflammatory, psychotropic, and antimicrobial activities. This research points towards the diverse pharmacological applications of compounds containing the benzo[d]thiazol-2-yl moiety (A. Zablotskaya, I. Segal, A. Geronikaki, T. Eremkina, S. Belyakov, M. Petrova, I. Shestakova, L. Zvejniece, & V. Nikolajeva, 2013).